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Cat. No.: B3132463

Get Quote
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2-Fluoro-1-(4-fluorophenyl)ethanone is a halogenated aromatic ketone of increasing interest
in medicinal chemistry and drug development. Its utility as a synthetic intermediate stems from
the unique electronic properties conferred by the fluorine substituents. The presence of an a-
fluoro group can significantly alter the reactivity of the carbonyl group, making it a valuable
building block for more complex molecules.[1] However, these same properties necessitate a
thorough understanding of its potential hazards and the implementation of rigorous safety
protocols.

This guide provides a detailed overview of the known and anticipated hazards associated with
2-Fluoro-1-(4-fluorophenyl)ethanone, outlines best practices for its safe handling and
storage, and details emergency procedures.

Chemical and Physical Properties

A comprehensive understanding of the chemical and physical properties of a substance is the
foundation of its safe handling. While specific, experimentally determined data for 2-Fluoro-1-

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b3132463#bc-rfq
https://www.benchchem.com/product/b3132463/docs?utm_src=pdf-body#introduction-understanding-the-profile-of-2-fluoro-1-4-fluorophenyl-ethanone
https://www.researchgate.net/publication/394411551_The_Reactivity_of_a-Fluorinated_Mono-_and_Diketones_Uncovers_their_Potential_as_Electrophilic_Warheads_for_Reversible_Covalent_Drugs
https://www.benchchem.com/product/b3132463/docs?utm_src=pdf-body#introduction-understanding-the-profile-of-2-fluoro-1-4-fluorophenyl-ethanone
https://www.benchchem.com/product/b3132463/docs?utm_src=pdf-body#introduction-understanding-the-profile-of-2-fluoro-1-4-fluorophenyl-ethanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3132463?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

(4-fluorophenyl)ethanone is limited, the properties of its close analog, 1-(4-
fluorophenyl)ethanone, provide a useful reference point.

Value (for 1-(4-
Property Source
fluorophenyl)ethanone)

Molecular Formula CsH7FO [2][3]

Molecular Weight 138.14 g/mol [2][3]
Clear, colorless to slightly

Appearance o [4]
yellow liquid

Boiling Point 196 °C [4]

Flash Point 71°C [4][5]

Density 1.138 g/cm3 at 25 °C [6]

Hazard Identification and GHS Classification

While a specific GHS classification for 2-Fluoro-1-(4-fluorophenyl)ethanone is not available,
the classifications for its structural isomers and related compounds indicate several potential
hazards. The primary hazards are associated with irritation and potential combustibility.

Based on data for analogous compounds, the following GHS classifications should be
anticipated:

Skin Irritation (Category 2)[5][7]

Serious Eye Irritation (Category 2)[5][7]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System|[5]

Flammable Liquids (Category 4) / Combustible Liquid[4][5]

It is also crucial to recognize the general hazards associated with a-fluoroketones. These
compounds can be reactive electrophiles.[1] Furthermore, metabolism of some fluorinated
compounds can potentially lead to the formation of toxic byproducts such as fluoroacetic acid.

[8]
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Exposure Controls and Personal Protective
Equipment (PPE)

A robust defense against chemical exposure relies on a multi-layered approach, starting with
engineering controls and supplemented by appropriate personal protective equipment.

Engineering Controls

o Ventilation: All work with 2-Fluoro-1-(4-fluorophenyl)ethanone should be conducted in a
well-ventilated area, preferably within a certified chemical fume hood.[9]

o Safety Showers and Eyewash Stations: Ensure that safety showers and eyewash stations
are readily accessible and in good working order.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Fluoro-1-(4-fluorophenyl)ethanone:

o Eye and Face Protection: Wear chemical safety goggles or a face shield that conforms to
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.

e Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves. Nitrile or neoprene gloves are
generally recommended. Inspect gloves for any signs of degradation or perforation before
use.

o Protective Clothing: A lab coat or other protective clothing is required to prevent skin
contact.

e Respiratory Protection: Under normal handling conditions within a fume hood, respiratory
protection may not be necessary. However, if there is a risk of inhalation, a NIOSH-approved
respirator with an organic vapor cartridge should be used.
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Personal Protective Equipment (PPE) Protocol

Handling 2-Fluoro-1-(4-fluorophenyl)ethanone

Wear Chemical Safety Goggles/
Face Shield (EN166/OSHA)

y

Wear Chemical-Resistant Gloves
(e.g., Nitrile)

y

Wear Lab Coat/
Protective Clothing

y

Work in Fume Hood.
Respirator if Inhalation Risk

Safe Handling Achieved

Click to download full resolution via product page

Caption: Mandatory PPE for handling 2-Fluoro-1-(4-fluorophenyl)ethanone.

Safe Handling and Storage

Adherence to strict handling and storage protocols is essential to minimize risks.

Handling

» Avoid contact with skin, eyes, and clothing.[4]
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Do not breathe vapors or mists.

Wash hands thoroughly after handling.

Keep away from sources of ignition, heat, sparks, and open flames.[4]

Use non-sparking tools.[9]

Handle under an inert atmosphere if the compound is sensitive to air or moisture.

Storage

» Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4]

o Keep away from incompatible materials such as strong oxidizing agents, strong bases, and
strong reducing agents.[6][7]

» Store in a designated area for flammable or combustible liquids, if applicable.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

e Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.[3][9]

o Skin Contact: Immediately flush the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing and shoes. Seek medical attention if
irritation persists.[3]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[3]
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Emergency First Aid Procedures

\ 4 \ 4

Inhalation: Skin Contact: Eye Contact: Ingestion:
Move to fresh air. Flush with soap and water for 15+ min. Flush with water for 15+ min. Rinse mouth.
Administer oxygen if needed. Remove contaminated clothing. Remove contact lenses. Do NOT induce vomiting.
Seek medical attention. Seek medical attention. Seek immediate medical attention. Seek immediate medical attention.

Click to download full resolution via product page

Caption: First aid response to exposure incidents.

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[6]

Specific Hazards: The compound is combustible.[4] In a fire, it may decompose to produce
hazardous substances, including carbon monoxide, carbon dioxide, and hydrogen fluoride.

[6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures

Personal Precautions: Evacuate unnecessary personnel. Wear appropriate PPE as
described in Section 4. Ensure adequate ventilation. Remove all sources of ignition.[9]

Environmental Precautions: Prevent the material from entering drains or waterways.

Containment and Cleanup: Absorb the spill with an inert, non-combustible material such as
sand, earth, or vermiculite. Collect the absorbed material into a suitable, labeled container
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for disposal.

Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.[6]
» Conditions to Avoid: Heat, flames, sparks, and other sources of ignition.[6]

e Incompatible Materials: Strong oxidizing agents, strong bases, and strong reducing agents.

[6][7]

e Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides and
hydrogen fluoride.[6]

Toxicological and Ecological Information

» Toxicological Information: The toxicological properties of 2-Fluoro-1-(4-
fluorophenyl)ethanone have not been fully investigated. As with many fluorinated organic
compounds, there is a potential for toxicity. The metabolism of a-fluoroketones should be
considered, as it could potentially lead to the in vivo formation of toxic metabolites.[8]

» Ecological Information: The ecotoxicological effects have not been determined. It is important
to prevent its release into the environment.

Disposal Considerations

Dispose of this chemical and its container in accordance with all applicable local, state, and
federal regulations. This compound may be classified as hazardous waste. Contact a licensed
professional waste disposal service to ensure proper disposal. Do not allow this material to
enter drains or sewers.

Conclusion

2-Fluoro-1-(4-fluorophenyl)ethanone is a valuable compound for chemical synthesis, but it
requires careful and informed handling. By understanding its potential hazards, implementing
robust engineering controls, consistently using appropriate personal protective equipment, and
adhering to safe handling and storage practices, researchers can work with this compound
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safely and effectively. Always consult the most up-to-date safety information and exercise
caution when handling any chemical with an incompletely characterized safety profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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